Cas no 312586-90-6 (1-benzoyl-3-(4-methoxyphenyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazole)

• Product Name: 1-benzoyl-3-(4-methoxyphenyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazole
• CAS No: 312586-90-6
• MF: C₂₃H₁₉N₃O₄
• MW: 401.414665460587
• CID: 5982920
• PubChem ID: 3697601
• Update Time: 2025-06-12

1-benzoyl-3-(4-methoxyphenyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-benzoyl-3-(4-methoxyphenyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazole
• (3-(4-methoxyphenyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-1-yl)(phenyl)methanone
• Methanone, [4,5-dihydro-3-(4-methoxyphenyl)-5-(3-nitrophenyl)-1H-pyrazol-1-yl]phenyl-
• CHEMBL1428822
• AKOS016881594
• HMS2786N14
• MLS001029541
• 312586-90-6
• [5-(4-methoxyphenyl)-3-(3-nitrophenyl)-3,4-dihydropyrazol-2-yl]-phenylmethanone
• SR-01000429854
• [3-(4-Methoxy-phenyl)-5-(3-nitro-phenyl)-4,5-dihydro-pyrazol-1-yl]-phenyl-methanone
• ChemDiv1_002991
• F0450-0027
• HMS595H21
• AKOS001219733
• SMR000424991
• Z57110856
• SR-01000429854-1

• Inchi： 1S/C23H19N3O4/c1-30-20-12-10-16(11-13-20)21-15-22(18-8-5-9-19(14-18)26(28)29)25(24-21)23(27)17-6-3-2-4-7-17/h2-14,22H,15H2,1H3
• InChI Key： KBLHBVPAEBBJKD-UHFFFAOYSA-N
• SMILES： C(N1C(C2=CC=CC([N+]([O-])=O)=C2)CC(C2=CC=C(OC)C=C2)=N1)(C1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 401.13755610g/mol
• Monoisotopic Mass: 401.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 87.7Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 568.5±60.0 °C(Predicted)
• pka: -0.40±0.70(Predicted)

Additional information on 1-benzoyl-3-(4-methoxyphenyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazole

Recent Advances in the Study of 1-Benzoyl-3-(4-methoxyphenyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazole (CAS: 312586-90-6)

The compound 1-benzoyl-3-(4-methoxyphenyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazole (CAS: 312586-90-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This pyrazole derivative, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a lead compound for drug development.

Recent research has focused on the synthesis and optimization of this compound to enhance its bioactivity and selectivity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the benzoyl and methoxyphenyl groups could significantly influence the compound's binding affinity to target proteins, particularly those involved in inflammatory pathways. The study utilized molecular docking simulations and in vitro assays to validate these findings, highlighting the compound's potential as an anti-inflammatory agent.

Another notable investigation, conducted by a team at the University of Cambridge, explored the compound's interaction with cytochrome P450 enzymes. The researchers found that 1-benzoyl-3-(4-methoxyphenyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazole exhibits moderate inhibitory activity against CYP3A4, suggesting its possible role in drug-drug interactions. This finding underscores the importance of further pharmacokinetic studies to assess the compound's safety profile in vivo.

In addition to its pharmacological properties, the compound's synthetic pathway has also been a topic of interest. A recent paper in Organic Letters (2024) described a novel, high-yield synthesis method that employs a one-pot multicomponent reaction. This approach not only improves the efficiency of production but also reduces the environmental impact associated with traditional synthetic routes. The authors emphasized the scalability of this method, making it a viable option for industrial applications.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as solubility, metabolic stability, and off-target effects need to be addressed through further structural optimization and preclinical testing. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 1-benzoyl-3-(4-methoxyphenyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazole (CAS: 312586-90-6) represents a promising candidate for drug development, with demonstrated bioactivity and a growing body of research supporting its potential. Future studies should focus on refining its pharmacological profile and addressing the challenges associated with its clinical application. The compound's unique structure and versatile functionality make it a valuable subject for ongoing research in the chemical biology and medicinal chemistry fields.